1-Methyl-3-pyrrolidinol
Overview
Description
1-Methyl-3-pyrrolidinol is a compound with the molecular formula C5H11NO and a molecular weight of 101.1469 . It appears as a clear colorless to pale yellow liquid .
Synthesis Analysis
The synthesis of 1-Methyl-3-pyrrolidinol involves a ring closure reaction on two compounds to obtain an intermediate compound. This intermediate compound is then subjected to a reduction reaction with a reducing agent to obtain 1-Methyl-3-pyrrolidinol .Molecular Structure Analysis
The IUPAC Standard InChI for 1-Methyl-3-pyrrolidinol is InChI=1S/C5H11NO/c1-6-3-2-5(7)4-6/h5,7H,2-4H2,1H3 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1-Methyl-3-pyrrolidinol include a ring closure reaction and a reduction reaction .Physical And Chemical Properties Analysis
1-Methyl-3-pyrrolidinol has a density of 1.0±0.1 g/cm3, a boiling point of 192.2±0.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.8 mmHg at 25°C . It also has an enthalpy of vaporization of 49.9±6.0 kJ/mol and a flash point of 70.6±0.0 °C .Scientific Research Applications
Chemical Structure and Properties
“1-Methyl-3-pyrrolidinol” has the molecular formula C5H11NO and a molecular weight of 101.1469 . It’s also known by other names such as N-Methyl-3-pyrrolidinol and 1-methylpyrrolidin-3-ol .
Asymmetric Synthesis
One of the applications of “1-Methyl-3-pyrrolidinol” is in the asymmetric synthesis of constrained (-)-S-adenosyl-L-homocysteine (SAH) analogs . These analogs are used as DNA methyltransferase inhibitors, which have potential applications in cancer research and treatment.
Preparation of Diaryl Acylaminopyrimidines
“1-Methyl-3-pyrrolidinol” is also used in the synthesis of diaryl acylaminopyrimidines . These compounds are known to be adenosine A2A antagonists, which have potential therapeutic applications in Parkinson’s disease and other neurological disorders.
Synthesis of Istaroxime Analogs
Another application of “1-Methyl-3-pyrrolidinol” is in the synthesis of analogs of istaroxime , a potent inhibitor of Na+,K±ATPase. This has potential applications in the treatment of heart failure.
Safety and Hazards
1-Methyl-3-pyrrolidinol is considered hazardous. It is a combustible liquid that causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
properties
IUPAC Name |
1-methylpyrrolidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-6-3-2-5(7)4-6/h5,7H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLVFPAIGVBQGET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10864377 |
Source
|
| Record name | 1-Methylpyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10864377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or pale yellow liquid; [Alfa Aesar MSDS] |
Source
|
| Record name | 1-Methyl-3-pyrrolidinol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10201 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1-Methyl-3-pyrrolidinol | |
CAS RN |
13220-33-2 |
Source
|
| Record name | 1-Methyl-3-pyrrolidinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13220-33-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-3-pyrrolidinol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013220332 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13220-33-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89279 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Methylpyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10864377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methylpyrrolidin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.885 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-METHYL-3-PYRROLIDINOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CGW2AL7PQ7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1-methyl-3-pyrrolidinol in pharmaceutical synthesis?
A: 1-Methyl-3-pyrrolidinol serves as a crucial building block in the synthesis of glycopyrronium bromide []. This medication, an anticholinergic agent, utilizes 1-methyl-3-pyrrolidinol as a precursor during the ester exchange reaction to form a key intermediate. This intermediate then undergoes further reactions to yield the final glycopyrronium bromide product.
Q2: How is the enantiomeric purity of 1-methyl-3-pyrrolidinol determined?
A: While specific details are unavailable in the provided abstracts, one research paper focuses on determining the enantiomeric purity of 1-methyl-3-pyrrolidinol []. This suggests the existence of chiral centers within the molecule, making enantiomeric purity a crucial factor, particularly for pharmaceutical applications where different enantiomers can exhibit varying biological activities.
Q3: Does 1-methyl-3-pyrrolidinol pose any genetic risks?
A: Interestingly, while 1-methyl-3-pyrrolidinol itself did not induce aneuploidy in Saccharomyces cerevisiae, a related compound, 2-pyrrolidinone, demonstrated this effect []. Aneuploidy, an abnormal number of chromosomes in a cell, is linked to various genetic disorders. This finding highlights the importance of investigating the potential genetic risks associated with compounds structurally similar to 1-methyl-3-pyrrolidinol.
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